Cas no 1404078-15-4 (3-Cyclopropyl-4-fluoroisoquinoline)

• Product Name: 3-Cyclopropyl-4-fluoroisoquinoline
• CAS No: 1404078-15-4
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 4821835
• Update Time: 2023-08-19

3-Cyclopropyl-4-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYL-4-FLUOROISOQUINOLINE
• Isoquinoline, 3-cyclopropyl-4-fluoro-
• 3-Cyclopropyl-4-fluoroisoquinoline

• Inchi： 1S/C12H10FN/c13-11-10-4-2-1-3-9(10)7-14-12(11)8-5-6-8/h1-4,7-8H,5-6H2
• InChI Key： JLQDMWAFRDYXNF-UHFFFAOYSA-N
• SMILES： FC1=C2C=CC=CC2=CN=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9